Cas no 1353996-12-9 (1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone)

• Product Name: 1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone
• CAS No: 1353996-12-9
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• CID: 2155838
• Update Time: 2025-06-14

1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-((S)-3-chloro-pyrrolidin-1-yl)-ethanone
• (S)-1-(3-Chloropyrrolidin-1-yl)ethanone
• AM95359
• 1-((S)-3-Chloropyrrolidin-1-yl)ethanone
• 1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone

• Inchi： 1S/C6H10ClNO/c1-5(9)8-3-2-6(7)4-8/h6H,2-4H2,1H3/t6-/m0/s1
• InChI Key： XGOJGYXQTAFAOJ-LURJTMIESA-N
• SMILES： Cl[C@@H]1CN(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone

Comprehensive Overview of 1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone (CAS No. 1353996-12-9)

1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone, with the CAS number 1353996-12-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This chiral molecule, characterized by its pyrrolidine backbone and chloro substitution, is a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in 1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone is driven by its potential applications in medicinal chemistry. Researchers are exploring its role in designing selective ligands for G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. With the rise of AI-driven drug discovery, compounds like this are increasingly being screened for their binding affinity and pharmacokinetic properties. Searches for "chiral pyrrolidine derivatives" and "CAS 1353996-12-9 applications" have surged, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone exemplifies the importance of stereoselective synthesis. The (S)-configuration at the 3-position is critical for its biological activity, aligning with the industry's focus on enantiopure compounds. Recent publications highlight its utility in asymmetric catalysis and as a precursor for N-heterocyclic scaffolds. These trends resonate with frequent search queries like "pyrrolidine-based drug design" and "chiral building blocks for pharmaceuticals."

Environmental and safety considerations are also pivotal in discussions about CAS 1353996-12-9. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). The compound's stability under various conditions is a common query, alongside searches for "storage guidelines for pyrrolidine derivatives." This aligns with the broader demand for green chemistry solutions and sustainable synthetic routes.

In analytical chemistry, 1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone is often characterized using HPLC, NMR, and mass spectrometry. Its spectral data is frequently referenced in patents and journals, addressing popular questions like "how to identify pyrrolidine derivatives" or "CAS 1353996-12-9 spectroscopic properties." The compound's logP and solubility profiles further contribute to its utility in ADMET studies.

The commercial availability of 1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone has expanded due to its demand in contract research organizations (CROs) and academic labs. Suppliers often highlight its high purity grades (>98%), catering to stringent research needs. Searches for "buy chiral pyrrolidine ketone" or "1353996-12-9 suppliers" underscore its market relevance. Additionally, its patent landscape reveals applications in neurodegenerative disease research, a trending topic in biotech investments.

Future prospects for CAS 1353996-12-9 include its integration into combinatorial chemistry libraries and high-throughput screening platforms. As the pharmaceutical industry shifts toward personalized medicine, the demand for structurally diverse intermediates like this compound is expected to rise. Its mention in recent preclinical studies for ion channel modulators further validates its potential.

In summary, 1-((S)-3-Chloro-pyrrolidin-1-yl)-ethanone represents a convergence of synthetic innovation and therapeutic potential. Its CAS number 1353996-12-9 serves as a gateway to a wealth of scientific literature, addressing both fundamental and applied research questions. By aligning with trends like AI-assisted molecular design and sustainable chemistry, this compound continues to inspire advancements across multiple disciplines.